Optical and electronic configuration of a novel semiconductor-silver nitroprusside for enhanced electrocatalytic and photocatalytic performance†
Catalysis Science & Technology Pub Date: 2017-11-10 DOI: 10.1039/C7CY01940H
Abstract
This study presents a novel n-type semiconductor material, silver nitroprusside, possessing a π-acceptor ligand bridged octahedral geometry with a poor spin state metal ligand charge transfer effect. The electronic construction and optical transition properties of the excited state were predicted from the first-principles calculations and configuration interaction singles (CIS) calculations, respectively, so as to reinforce the experimental result. The material was found to be a low band gap (1.65 eV) semiconductor photocatalytic material. Visible light photocatalytic test was conducted to study the degradation of an antibiotic drug, chloramphenicol. Linear sweep voltammetry also displayed a very good electrocatalytic oxygen evolution reaction (OER) performance with a measured current density of 60 mA cm−2 at an overpotential of 370 mV, which is beneficial for photocatalysis. Our exploration can help improve semiconductor based coordination complexes for application in photocatalysis and electro-catalysis. The main novelty of this research study lies in recommending the incorporation of conjugated π ligands in transition metal complexes as a methodology to fabricate efficient photoelectrodes or photocatalysts.
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Journal Name:Catalysis Science & Technology
Research Products
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CAS no.: 157730-74-0
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CAS no.: 137361-05-8